Cas no 1245820-90-9 (1,3-dimethyl-1H-Pyrazole-5-sulfonyl chloride)

1,3-Dimethyl-1H-pyrazole-5-sulfonyl chloride is a versatile sulfonylation reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its key advantages include high reactivity, enabling efficient sulfonylation of amines, alcohols, and other nucleophiles under mild conditions. The presence of dimethyl substitution enhances stability while maintaining reactivity, reducing side reactions. This compound is valuable in pharmaceutical and agrochemical research for constructing sulfonamide derivatives, a common pharmacophore. It offers good solubility in common organic solvents, facilitating handling in diverse reaction setups. The pyrazole core provides a rigid structure, which can influence the steric and electronic properties of derived compounds. Proper storage under anhydrous conditions is recommended due to moisture sensitivity.

1,3-dimethyl-1H-Pyrazole-5-sulfonyl chloride structure

1245820-90-9 structure

Product Name:1,3-dimethyl-1H-Pyrazole-5-sulfonyl chloride

CAS No:1245820-90-9

MF:C₅H₇ClN₂O₂S

MW:194.639278650284

MDL:MFCD15976435

CID:2133413

PubChem ID:50896576

Update Time:2025-05-28

1,3-dimethyl-1H-Pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1,3-dimethyl-1H-Pyrazole-5-sulfonyl chloride
- 1245820-90-9
- AT12077
- STL583977
- AKOS005169272
- SCHEMBL16030986
- BS-40557
- CS-0215302
- EN300-232475
- MFCD15976435
- 1,3-Dimethylpyrazole-5-sulfonyl Chloride
- DA-30254
- 2,5-dimethylpyrazole-3-sulfonyl chloride
- SY284294
- 1,3-dimethyl-1H-pyrazole-5-sulfonylchloride
- 850-400-1
- DTXSID501259269
- MDL： MFCD15976435
- Inchi： 1S/C5H7ClN2O2S/c1-4-3-5(8(2)7-4)11(6,9)10/h3H,1-2H3
- InChI Key： FYLQOSUXOCPQGB-UHFFFAOYSA-N
- SMILES： ClS(C1=CC(C)=NN1C)(=O)=O

Computed Properties

Exact Mass: 193.9916763g/mol
Monoisotopic Mass: 193.9916763g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 60.3Å²

1,3-dimethyl-1H-Pyrazole-5-sulfonyl chloride Security Information

Hazard Category Code： 43
Safety Instruction： 36/37
Hazardous Material Identification：

1,3-dimethyl-1H-Pyrazole-5-sulfonyl chloride Pricemore >>

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TRC	B430305-10mg	1,3-Dimethyl-1H-pyrazole-5-sulfonyl Chloride	1245820-90-9		10mg	$ 50.00	2022-06-07
TRC	B430305-50mg	1,3-Dimethyl-1H-pyrazole-5-sulfonyl Chloride	1245820-90-9		50mg	$ 95.00	2022-06-07
TRC	B430305-100mg	1,3-Dimethyl-1H-pyrazole-5-sulfonyl Chloride	1245820-90-9		100mg	$ 135.00	2022-06-07
Chemenu	CM490397-1g	1,3-Dimethyl-1H-pyrazole-5-sulfonyl chloride	1245820-90-9	97%	1g	$393	2022-06-13
abcr	AB305556-250 mg	1,3-Dimethyl-1H-pyrazole-5-sulfonyl chloride, 95%; .	1245820-90-9	95%	250MG	€321.00	2022-05-20
abcr	AB305556-1 g	1,3-Dimethyl-1H-pyrazole-5-sulfonyl chloride, 95%; .	1245820-90-9	95%	1g	€529.00	2022-05-20
abcr	AB305556-5 g	1,3-Dimethyl-1H-pyrazole-5-sulfonyl chloride, 95%; .	1245820-90-9	95%	5g	€974.50	2022-03-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1285972-50mg	1,3-Dimethyl-1h-pyrazole-5-sulfonyl chloride	1245820-90-9	97%	50mg	￥2901.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1285972-100mg	1,3-Dimethyl-1h-pyrazole-5-sulfonyl chloride	1245820-90-9	97%	100mg	￥4636.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1285972-250mg	1,3-Dimethyl-1h-pyrazole-5-sulfonyl chloride	1245820-90-9	97%	250mg	￥5659.00	2024-08-09